Cas no 16642-94-7 (3-(4-Cyanophenyl)acrylic Acid)

• Product Name: 3-(4-Cyanophenyl)acrylic Acid
• CAS No: 16642-94-7
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD00016845
• CID: 135291
• PubChem ID: 735786
• Update Time: 2025-04-19

3-(4-Cyanophenyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Cyanophenyl)acrylic acid
• 2-Propenoic acid,3-(4-cyanophenyl)-, (2E)-
• 3-(4-cyanophenyl)acrylic acid
• 4-CYANOCINNAMIC ACID
• (E)-4-cyanocinnamic acid
• (E)-4-cyanocinnamic acid chloride
• 2-Propenoic acid,3-(4-cyanophenyl)-,(2E)
• 3-(4'-cyanophenyl)-2-propenoic acid
• p-cyanocinnamic acid
• RARECHEM BK HD C008
• trans-3-(4-Cyanophenyl)prop-2-enoic acid,(2E)-3-(4-Cyanophenyl)acrylic acid
• trans-4-Cyanocinnamic acid
• trans-p-cyanocinnamic acid
• AKOS BAR-2475
• -3-(4-Cyanophenyl)
• (2E)-3-(4-Cyanophenyl)prop-2-enoic acid, (E)-3-(4-Cyanophenyl)acrylic acid
• MFCD00016845
• SCHEMBL992032
• NCGC00246172-01
• 3-(4-cyanophenyl)prop-2-enoic acid
• Z2942851604
• (2E)-3-(4-cyanophenyl)prop-2-enoic acid
• NS00052322
• HMS2765O17
• AKOS000263553
• 18664-39-6
• 2-Propenoic acid, 3-(4-cyanophenyl)-, (E)-
• 2-Propenoic acid, 3-(4-cyanophenyl)-
• EN300-11184
• CS-0100042
• NSC134574
• (2e)-3-(4-cyanophenyl)-2-propenoic acid
• 2-Propenoic acid, 3-(4-cyanophenyl)-, (2E)-
• (E)-3-(4-cyanophenyl)prop-2-enoic acid
• MLS001002945
• NSC-134574
• DTXSID801277921
• 16642-94-7
• (E)-3-(4-Cyanophenyl)acrylicacid
• (E)-3-(4-cyano-phenyl)-acrylic acid, AldrichCPR
• J-501915
• SCHEMBL992033
• AG-664/01337012
• HMS1775I18
• (E)-3-(4-cyano-phenyl)-acrylic acid
• SMR000372599
• AKOS025310784
• JS-186C
• EN300-832893
• A10223
• 3-(4-Cyanophenyl)acrylic Acid

• MDL： MFCD00016845
• Inchi： 1S/C10H7NO2/c11-7-9-3-1-8(2-4-9)5-6-10(12)13/h1-6H,(H,12,13)/b6-5+
• InChI Key： USVZQKYCNGNRBV-AATRIKPKSA-N
• SMILES： OC(/C=C/C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: Not available
• Melting Point: 245-248
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.596
• PSA: 61.09000
• LogP: 1.65608
• Vapor Pressure: Not available

3-(4-Cyanophenyl)acrylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids